Cas no 1396746-28-3 (2-[4-(thiophen-3-yl)piperidine-1-carbonyl]-1,3-benzothiazole)

• Product Name: 2-[4-(thiophen-3-yl)piperidine-1-carbonyl]-1,3-benzothiazole
• CAS No: 1396746-28-3
• MF: C₁₇H₁₆N₂OS₂
• MW: 328.451741218567
• CID: 847589
• Update Time: 2025-05-24

2-[4-(thiophen-3-yl)piperidine-1-carbonyl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-benzothiazolyl[4-(3-thienyl)-1-piperidinyl]-
• VU0534724-1
• benzo[d]thiazol-2-yl(4-(thiophen-3-yl)piperidin-1-yl)methanone
• 2-[4-(thiophen-3-yl)piperidine-1-carbonyl]-1,3-benzothiazole

• Inchi： 1S/C17H16N2OS2/c20-17(16-18-14-3-1-2-4-15(14)22-16)19-8-5-12(6-9-19)13-7-10-21-11-13/h1-4,7,10-12H,5-6,8-9H2
• InChI Key： PUIGHUUXGVPMIY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CCN(C(C2=NC3C=CC=CC=3S2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 412
• Topological Polar Surface Area: 89.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-[4-(thiophen-3-yl)piperidine-1-carbonyl]-1,3-benzothiazole

Introduction to 2-[4-(thiophen-3-yl)piperidine-1-carbonyl]-1,3-benzothiazole (CAS No. 1396746-28-3)

2-[4-(thiophen-3-yl)piperidine-1-carbonyl]-1,3-benzothiazole is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and potential therapeutic applications. This compound, identified by the CAS number 1396746-28-3, belongs to a class of heterocyclic molecules that have garnered considerable attention due to their structural complexity and biological activity. The presence of both thiophene and piperidine moieties in its framework suggests a high degree of versatility, making it a promising candidate for further investigation in drug discovery and development.

The molecular architecture of 2-[4-(thiophen-3-yl)piperidine-1-carbonyl]-1,3-benzothiazole incorporates several key functional groups that contribute to its unique chemical properties. The benzothiazole core is a well-known scaffold in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with various biological targets. Additionally, the piperidine ring enhances the compound's solubility and metabolic stability, which are critical factors in drug design. The thiophene moiety further contributes to the molecule's complexity, offering potential for diverse interactions with biological systems.

Recent advancements in pharmaceutical research have highlighted the importance of benzothiazole derivatives in addressing various therapeutic challenges. Studies have demonstrated that compounds containing this scaffold exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of a piperidine group into these derivatives has been shown to improve pharmacokinetic profiles, making them more suitable for clinical applications. In particular, the combination of thiophene, piperidine, and benzothiazole moieties has opened new avenues for the development of novel therapeutics.

The synthesis of 2-[4-(thiophen-3-yl)piperidine-1-carbonyl]-1,3-benzothiazole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the thiophen-3-yl group at the 4-position of the piperidine ring is a critical step, as it determines the compound's overall biological activity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques are essential for producing sufficient quantities of the compound for subsequent biological evaluation.

In vitro studies have begun to uncover the potential pharmacological effects of 2-[4-(thiophen-3-yl)piperidine-1-carbonyl]-1,3-benzothiazole. Initial experiments suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, its interaction with specific protein targets could lead to modulatory effects on cellular processes relevant to inflammation and cancer progression. The structural features of the molecule allow it to engage with biological systems in multiple ways, providing a basis for developing targeted therapies.

The integration of computational chemistry tools has further enhanced the understanding of 2-[4-(thiophen-3-yl)piperidine-1-carbonyl]-1,3-benzothiazole's behavior. Molecular modeling studies have been instrumental in predicting binding affinities and identifying potential binding pockets on biological targets. These insights have guided experimental efforts toward optimizing the compound's pharmacological properties. By leveraging computational methods alongside traditional wet chemistry approaches, researchers can accelerate the discovery process and increase the likelihood of identifying lead compounds for further development.

Future research directions for 2-[4-(thiophen-3-yl)piperidine-1-carbonyl]-1,3-benzothiazole include exploring its efficacy in preclinical models and evaluating its safety profile. Animal studies will provide valuable data on its pharmacokinetics and potential side effects, which are crucial steps before human trials can commence. Additionally, modifications to the molecular structure may be explored to enhance its therapeutic potential or improve its pharmacological properties further. The flexibility offered by its core framework allows for numerous derivatization strategies, making it a versatile platform for drug discovery.

The broader significance of compounds like 2-[4-(thiophen-3-yl)piperidine-1-carbonyl]-1,3-benzothiazole lies in their contribution to advancing our understanding of molecular interactions within biological systems. As research progresses, such molecules will continue to play a pivotal role in developing innovative treatments for complex diseases. The combination of structural diversity and functional versatility makes them invaluable tools for medicinal chemists seeking to address unmet medical needs.